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These notes synthesize findings from recent studies on using 1-hexanol and WPO blends in Common Rail

Direct Injection (CRDI) diesel engines, focusing on combustion, performance, and emission characteristics.

Fuel Blend Preparation and Key Properties

The first step involves creating stable fuel blends from WPO and 1-hexanol. The tested blends are

straightforward mixtures by volume.

Table 1: Nomenclature and Composition of Tested Fuel Blends [1] [2]

Blend Name 1-Hexanol (% vol.) Waste Plastic Oil (% vol.)

H10WPO90 10 90

H20WPO80 20 80

H30WPO70 30 70
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The core experimental protocol involves testing these blends in a Common Rail Direct Injection (CRDI)

diesel engine under controlled conditions [1] [2].
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Diagram 1: Experimental workflow for testing fuel blends in a CRDI engine.

Detailed Engine Specifications and Test Protocol [1] [2] [3]:

Engine Type: Single-cylinder, four-stroke, water-cooled CRDI diesel engine.

Test Procedure:
Operate the engine at a constant speed (e.g., 2000 rpm).

Conduct tests across a range of engine loads (e.g., 20%, 50%, 80%).
For advanced testing, investigate the effects of:

Exhaust Gas Recirculation (EGR): Vary EGR rates (e.g., 0%, 10%, 20%, 30%).
Injection Timing: Test different start-of-injection timings (e.g., 21°, 23°, 25° before top

dead center).
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Performance and Emission Characteristics

The integration of 1-hexanol significantly alters engine performance and output. The data below summarizes

the trends observed with increasing 1-hexanol content.

Table 2: Impact of 1-Hexanol Blends on Engine Performance and Emissions [1] [4] [2]

Parameter
Trend with
Increasing 1-
Hexanol

Key Findings & Values

Combustion

Cylinder Pressure Increases Peak of 86.42 bar for H30WPO70 blend [1] [2].

Heat Release Rate Increases Peak of 117.43 J/deg for H30WPO70 blend [1]
[2].

Performance

Brake Thermal Efficiency

(BTE)

Increases Maximum of 42.1% achieved [1] [2].

Brake-Specific Energy

Consumption (BSEC)

Decreases Indicates improved fuel economy [1] [2].

Emissions

Nitrogen Oxides (NOx) Decreases Reductions of 11.3% (10% EGR) and 12.55%
(20% EGR) [1] [2].

Smoke Opacity Decreases 35.9% reduction for a 30% blend with
optimized EGR and timing [4] [3].

Hydrocarbons (HC) Increases Up to 45 PPM for H30WPO70 at low loads [1]
[2].

Carbon Monoxide (CO) Varies Highest for H30WPO70 (0.40% vol. at 20%
load); can decrease with EGR & timing [1] [4].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1490533?utm_src=pdf-body
https://www.smolecule.com/products/s1490533?utm_src=pdf-body
https://www.smolecule.com/products/s1490533?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://www.sciencedirect.com/science/article/abs/pii/S1359431116335700
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://www.sciencedirect.com/science/article/abs/pii/S1359431116335700
https://ijettjournal.org/archive/ijett-v54p201
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://www.sciencedirect.com/science/article/abs/pii/S1359431116335700
https://www.smolecule.com/products/s1490533?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Optimization Strategy for Practical Application

Achieving the best balance of performance and emissions requires optimizing key engine parameters. The

following diagram and protocol outline this strategy.

Optimization Goal

Optimal Engine Performance
& Lower Emissions

High 1-Hexanol Blend
(up to 30%)

Improves Combustion
&Efficiency

Advanced Injection Timing Compensates Ignition Delay

Moderate/High EGR Rate

Controls NOx
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Diagram 2: A strategic approach to optimizing 1-hexanol/WPO blend performance.

Optimization Protocol [1] [4]:

Select a High-Ratio Blend: Begin with a blend containing 20-30% vol. 1-hexanol (e.g., H30WPO70)
to maximize oxygen content and combustion benefits [1] [2].

Apply Advanced Injection Timing: To counteract the longer ignition delay, set injection timing to 25°
before top dead center. This allows more time for fuel-air mixing, leveraging the enhanced premixed

combustion phase [4].
Implement EGR: Introduce a high EGR rate (e.g., 30%) to effectively control the trade-off in NOx

emissions that can result from improved combustion. This combination has been shown to reduce
smoke significantly with only a minor penalty in NOx [4].

Key Conclusions for Researchers

For researchers and scientists in fuel technology, 1-hexanol/WPO blends represent a viable dual-purpose

solution for waste management and fossil fuel replacement. The experimental data confirms that:

1-Hexanol is an effective oxygenated additive that improves the combustion characteristics of
WPO, leading to higher efficiency [1] [2].
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The primary challenge is the rise in HC and CO emissions at low loads, which necessitates further

investigation into in-cylinder solutions or after-treatment systems [1].
The synergy between high 1-hexanol content, advanced injection timing, and EGR is critical for

unlocking the full potential of this fuel strategy, successfully breaking the classic NOx-smoke trade-off
[4] [3].

Adopting the structured protocols and optimization strategies outlined here will provide a robust framework

for the continued development and practical implementation of sustainable fuel blends from waste resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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